
Ajicure PN-23: A Comprehensive Technical
Guide to Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ajicure PN 23

Cat. No.: B1179949 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ajicure PN-23 is a widely utilized amine adduct-based latent curing agent and accelerator for

one-component epoxy resin systems.[1][2] Its primary function is to initiate and promote the

polymerization of epoxides at elevated temperatures while remaining stable at ambient

conditions, thus offering a long pot life.[1][3] This characteristic makes it a crucial component in

various industrial applications, including adhesives, coatings, and composite materials.[2][4]

This guide provides an in-depth overview of the safety data, handling precautions, and

experimental protocols associated with Ajicure PN-23.

Chemical and Physical Properties
Ajicure PN-23 is a pale yellow to yellow powder with a slightly characteristic odor.[5] A summary

of its key physical and chemical properties is presented in the table below.
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Property Value Source

CAS Registry No. 134091-76-2 [5]

Appearance Powder, light yellow to yellow [5]

Odor Slightly characteristic [5]

Softening Temperature 90-110°C [5]

True Specific Gravity 1.21 [5][6]

Solubility in Water (25°C) Trace [5]

Solubility in Dimethylsulfoxide Soluble (10 wt%/sol) [5]

pH Alkaline [5]

Decomposition Temperature > 300°C [5]

Toxicological Data
While not classified as a hazardous chemical, exposure to Ajicure PN-23 should be minimized.

[5] Skin and eye contact may cause mild irritation.[5][7] The available toxicological data is

summarized in the following table.
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Test Species Result Source

LD50 Acute Oral

Toxicity
Mouse > 2.0 g/kg [5]

LD50 Acute Oral

Toxicity
Rat > 2000 mg/kg [7]

LD50 Dermal Rabbit > 2000 mg/kg [7]

Eye Irritation (Draize's

test)
Rabbit Mildly irritating [5]

Skin Irritation

(Draize's test)
Rabbit Mildly irritating [5]

Skin Sensitization Guinea pig None [5]

Mutagenicity (Ames

test)
- Negative [5]

Carcinogenicity -
Not listed in NTP,

IARC, OSHA
[5]

Handling and Safety Precautions
Proper handling and storage are crucial to ensure safety and maintain the product's integrity.

The following diagram illustrates the recommended workflow for safe handling of Ajicure PN-

23.
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Start: Receiving Ajicure PN-23

Storage
- Keep container tightly closed

- Store in a cool, dark place
- Avoid humidity and high temperatures

Store appropriately

Preparation for Handling
- Ensure good ventilation

- Use explosion-proof equipment

Prepare for use

Personal Protective Equipment (PPE)
- Protective clothing
- Protective gloves

- Safety spectacles or goggles
- Dust respiratory protection

Don appropriate PPE

Handling Process
- Prevent dust inhalation

- Avoid contact with skin and eyes

Proceed with handling

Post-Handling
- Wash hands and face thoroughly

After handling

Accidental Release
- Secure well-ventilated area

- Wear appropriate PPE
- Vacuum or sweep up spills

- Transfer to suitable containers

In case of spill

Disposal
- Incinerate where permitted

- Comply with national and local regulations

Dispose of used material

End of Process

Dispose of waste

Click to download full resolution via product page

Caption: Safe Handling Workflow for Ajicure PN-23.
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First-Aid Measures
In case of accidental exposure, the following first-aid measures should be taken[5]:

Eye Contact: Immediately irrigate with clean water for at least 15 minutes and seek urgent

medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap

and water. If swelling or redness occurs, seek medical attention.

Inhalation: Move the individual to fresh air immediately. If necessary, provide oxygen or

artificial respiration and seek medical attention if effects persist.

Ingestion: If the person is conscious, have them drink plenty of water to induce vomiting and

seek medical attention. Never give anything by mouth to an unconscious person.

Experimental Protocols
Ajicure PN-23 is primarily used as a latent curing agent or an accelerator in one-component

epoxy formulations.[4][6] A generalized experimental workflow for evaluating its performance is

detailed below.
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Start: Material Preparation

Formulation
- Liquid Epoxy Resin (e.g., Bisphenol A type)
- Ajicure PN-23 (as hardener or accelerator)

- Other additives (e.g., fillers, diluents)

Mixing
- Use a vacuum mixer to avoid moisture absorption

- If using a kneading roller, add Ajicure PN-23 at the end

Pot Life Determination
- Measure initial viscosity

- Store at a specific temperature (e.g., 40°C)
- Monitor viscosity over time until it doubles

Characterize uncured mixture

Curing
- Apply the formulation to a substrate

- Cure at a defined temperature and time (e.g., 80-120°C for 30-60 min)

Prepare samples for curing

End: Data Analysis

Performance Testing of Cured Product
- Glass Transition Temperature (Tg) via DSC

- Tensile Shear Strength
- Hardness

Evaluate cured properties

Click to download full resolution via product page

Caption: Experimental Workflow for Epoxy Formulation using Ajicure PN-23.

Typical Formulation and Curing Parameters
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The recommended dosage of Ajicure PN-23 is 15-25 phr (parts per hundred resin) when used

as a hardener and 1-5 phr as an accelerator with a liquid epoxy resin (EEW 190).[2] Typical

curing conditions range from 80°C to 120°C for 30 to 60 minutes.[4]

The following table presents typical performance data for Ajicure PN-23 in a Bisphenol A epoxy

resin formulation.

Property Dosage (phr)
Curing
Condition

Value Source

Gel Time 20 100°C 4 min Ajinomoto

Glass Transition

Temp. (Tg)
20 120°C for 30 min 134°C Ajinomoto

Tensile Shear

Strength
25 100°C for 60 min 118 kgf/cm² Ajinomoto

Storage Stability

(Pot Life)
20 40°C 1 month [2][6]

Signaling Pathways in Curing
While the precise chemical reactions are proprietary, the general mechanism involves the

amine adduct of Ajicure PN-23 acting as a nucleophile to open the epoxide ring of the resin,

initiating a chain-growth polymerization. As a latent agent, this reaction is triggered by heat,

which increases the solubility and reactivity of the Ajicure PN-23 within the epoxy matrix. When

used as an accelerator for dicyandiamide (DICY), it facilitates the reaction between the DICY

and the epoxy resin at lower temperatures.[6]
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Caption: Simplified Curing Pathway of Epoxy Resin with Ajicure PN-23.

Disclaimer: This document is intended for informational purposes only and should not be used

as a substitute for a formal Safety Data Sheet (SDS) provided by the manufacturer. Always

refer to the official SDS for the most current and complete safety and handling information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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